9-ethyl-3-(4-fluorophenyl)-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 5-ethyl-8-(4-fluorophenyl)-1-methylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C15H13FN6O2/c1-3-21-10-12(23)17-15(24)20(2)13(10)22-11(18-19-14(21)22)8-4-6-9(16)7-5-8/h4-7H,3H2,1-2H3,(H,17,23,24)
• InChI Key: XXSWFARXNBYIKE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N(C(=O)NC2=O)C)N3C1=NN=C3C4=CC=C(C=C4)F
• Molecular Formula: C15H13FN6O2
• Molecular Weight: 328.30 g/mol

Description

9-ethyl-3-(4-fluorophenyl)-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C15H13FN6O2 and its molecular weight is 328.307. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of triazolo and triazino purine derivatives has been explored for their potential biological activities. For instance, Ashour et al. (2012) synthesized new triazino and triazolo[4,3-e]purine derivatives, demonstrating their application in medicinal chemistry through in vitro anticancer, anti-HIV, and antimicrobial activities. These derivatives were synthesized through modifications in their purine rings, illustrating the chemical versatility of the purine scaffold for generating bioactive molecules (Ashour et al., 2012).

Another significant aspect of scientific research involving these compounds is their structural characterization through crystallography. Jing (2008) focused on the synthesis and crystal structure determination of a closely related compound, highlighting the importance of structural analysis in understanding the properties and potential interactions of such molecules (Jing, 2008).

Biological Evaluation

The biological evaluation of these compounds has revealed a wide range of activities. The synthesized triazolo[4,3-e]purine derivatives have shown notable anticancer, anti-HIV, and antimicrobial properties, indicating their potential as therapeutic agents. The study by Ashour et al. (2012) found that certain derivatives exhibited significant activity against melanoma, lung cancer, and breast cancer cell lines, with moderate activity against HIV-1, and strong antimicrobial effects against specific bacterial strains, underscoring the therapeutic potential of these molecules (Ashour et al., 2012).